Cas no 2418711-97-2 ((9H-fluoren-9-yl)methyl N-(5-azido-3-iodo-2,4-dimethylphenyl)methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(5-azido-3-iodo-2,4-dimethylphenyl)methylcarbamate
• CAS No: 2418711-97-2
• MF: C₂₄H₂₁IN₄O₂
• MW: 524.353617429733
• CID: 5678172
• PubChem ID: 165774150
• Update Time: 2025-06-11

(9H-fluoren-9-yl)methyl N-(5-azido-3-iodo-2,4-dimethylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2418711-97-2
• EN300-26630776
• (9H-fluoren-9-yl)methyl N-[(5-azido-3-iodo-2,4-dimethylphenyl)methyl]carbamate
• (9H-fluoren-9-yl)methyl N-(5-azido-3-iodo-2,4-dimethylphenyl)methylcarbamate

• Inchi： 1S/C24H21IN4O2/c1-14-16(11-22(28-29-26)15(2)23(14)25)12-27-24(30)31-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-11,21H,12-13H2,1-2H3,(H,27,30)
• InChI Key： VKEFSOMMWLPVMO-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=CC(=C1C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N=[N+]=[N-]

Computed Properties

• Exact Mass: 524.07092g/mol
• Monoisotopic Mass: 524.07092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 52.7Ų

Additional information on (9H-fluoren-9-yl)methyl N-(5-azido-3-iodo-2,4-dimethylphenyl)methylcarbamate

Recent Advances in the Application of (9H-fluoren-9-yl)methyl N-(5-azido-3-iodo-2,4-dimethylphenyl)methylcarbamate (CAS: 2418711-97-2) in Chemical Biology and Pharmaceutical Research

The compound (9H-fluoren-9-yl)methyl N-(5-azido-3-iodo-2,4-dimethylphenyl)methylcarbamate (CAS: 2418711-97-2) has recently emerged as a promising tool in chemical biology and pharmaceutical research. This bifunctional molecule, featuring both an azido group and an iodo substituent, has been increasingly utilized in bioorthogonal chemistry, targeted drug delivery, and proteomics studies. Recent literature highlights its unique reactivity profile, enabling selective modifications of biomolecules under physiological conditions.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a photoaffinity labeling agent for mapping protein-protein interactions. The researchers utilized the azido group for subsequent click chemistry conjugation with alkyne-modified fluorescent probes, while the iodo substituent allowed for additional functionalization through palladium-catalyzed cross-coupling reactions. This dual functionality makes 2418711-97-2 particularly valuable for creating multimodal probes in structural biology studies.

In drug discovery applications, a team from MIT reported in ACS Chemical Biology the use of this compound as a versatile linker for antibody-drug conjugates (ADCs). The fluorenylmethyloxycarbonyl (Fmoc) protecting group provides stability during synthesis, while the azido functionality enables efficient conjugation to biomolecules through strain-promoted azide-alkyne cycloaddition (SPAAC). The presence of the iodine atom offers additional opportunities for radioiodination, making it suitable for theranostic applications.

Recent synthetic improvements have addressed previous challenges with this compound's stability. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that improves yield from 42% to 78% while maintaining excellent purity (>99%). The new protocol features milder reaction conditions and eliminates the need for chromatographic purification, making larger-scale production more feasible for preclinical studies.

Emerging applications in targeted protein degradation have been reported by several groups. The compound's ability to serve as a bifunctional linker between E3 ligase ligands and target proteins has enabled the development of novel PROTACs (proteolysis-targeting chimeras). Its unique structural features allow for fine-tuning of degradation efficiency and selectivity, as demonstrated in recent work published in Cell Chemical Biology.

Safety and handling considerations for 2418711-97-2 have been recently updated in the literature. While the compound shows excellent stability under normal laboratory conditions, special precautions are recommended when working with the azido functionality. Recent toxicological studies suggest low acute toxicity (LD50 > 2000 mg/kg in rodents), but proper personal protective equipment is still advised due to potential sensitization effects.

The future outlook for this compound appears promising, with several pharmaceutical companies including it in their molecular toolkits for drug discovery. Its versatility in bioconjugation chemistry, combined with recent synthetic improvements, positions 2418711-97-2 as a valuable building block for next-generation chemical probes and therapeutic agents. Ongoing research is exploring its potential in areas such as targeted radiotherapeutics and in vivo imaging probes.